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Compound of Interest

Compound Name: Bis(2-chloroethyl) phosphate-d8

Cat. No.: B12391953

Disclaimer: A comprehensive Safety Data Sheet (SDS) for Bis(2-chloroethyl) phosphate-d8
is not publicly available. This guide has been compiled from data provided by chemical
suppliers for the deuterated compound and from the SDS of its non-deuterated analogue,
Tris(2-chloroethyl) phosphate, which is expected to have similar safety and handling
requirements. Researchers and drug development professionals should always consult the
specific SDS provided by their supplier before handling this chemical and adhere to all
institutional and governmental safety protocols. This compound is intended for research and
development use only and is not for human or veterinary use.[1]

Chemical and Physical Properties

Bis(2-chloroethyl) phosphate-d8 is a deuterated stable isotope of Bis(2-chloroethyl)
phosphate.[2] It is primarily used as an internal standard or tracer in quantitative analyses such
as NMR, GC-MS, or LC-MS.[2]
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Property Value Source
Chemical Formula C4HD8CI204P [1112][3]
Molecular Weight 231.04 [11[2][3]
CAS Number 1477495-02-5 [21[3]

Unlabeled CAS Number

3040-56-0

[2](3]

Appearance Solid, Off-white to light yellow [2][4]

Purity 97% - 99.90% [11[2][3]
DMSO: 1 mg/mL (4.33 mM);

Solubility requires ultrasonic and [2][4]

warming.

Toxicological Data

Toxicological data for Bis(2-chloroethyl) phosphate-d8 is not available. The following data is

for the closely related compound, Tris(2-chloroethyl) phosphate. It is presumed to have similar

toxicological properties.

Hazard Type

Classification & Statement

Source

Acute Toxicity (Oral)

Acute Tox. 4; H302: Harmful if

swallowed.

[5]

Carcinogenicity

Carc. 2; H351: Suspected of

causing cancetr.

[5]

Reproductive Toxicity

Repr. 1B; H360F: May damage
fertility.

[5]

Aquatic Hazard

Aquatic Chronic 2; H411: Toxic
to aquatic life with long lasting

effects.

[5]
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Toxicity Metric Value Species Source
LD50 (Oral) 1,230 mg/kg Rat [51[6]
LD50 (Oral) 501 mg/kg Male Rat [6]

Experimental Protocols: Handling, Storage, and

Emergency Procedures
Handling and Personal Protective Equipment (PPE)

Due to the potential hazards, including suspected carcinogenicity and reproductive toxicity,
strict handling procedures must be followed.

» Ventilation: Use only in a well-ventilated area, preferably within a chemical fume hood.[7][8]
e Personal Protective Equipment:
o Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[7][8]

o Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

[71(8]

o Respiratory Protection: If adequate ventilation is not available, use a NIOSH-approved
respirator.[7][8]

» Hygiene: Wash hands thoroughly after handling.[7] Do not eat, drink, or smoke in the
handling area.[8]

Storage

Proper storage is crucial to maintain the integrity of the compound and ensure safety.
e Solid Form: Store at 4°C, protected from light, and under a nitrogen atmosphere.[2][4]
e In Solvent:

o Store at -80°C for up to 6 months.[2][4]
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o Store at -20°C for up to 1 month.[2][4]

o General Storage Conditions: Keep the container tightly closed in a dry, cool, and well-
ventilated place.[7][8][9] Store locked up.[5]

First Aid Measures

In case of exposure, follow these first aid protocols.

Ingestion: If swallowed, rinse your mouth. Do NOT induce vomiting. Call a POISON
CENTER or doctor if you feel unwell.[5][7][9]

 Inhalation: Move the person to fresh air immediately. If breathing is difficult, give oxygen.
Seek medical attention.[7][9]

o Skin Contact: Remove all contaminated clothing immediately. Flush skin with plenty of soap
and water for at least 15 minutes. Seek medical aid.[7][9][10]

o Eye Contact: Flush eyes with plenty of water for at least 15 minutes, occasionally lifting the
upper and lower eyelids. Seek medical attention.[7][9][10]

Visualized Workflows and Relationships
Chemical Spill Response Workflow

The following diagram outlines the logical workflow for responding to a chemical spill of Bis(2-
chloroethyl) phosphate-d8.
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Immediate Action

Evacuate Immediate Area
Alert Others

l

Assess the Spill
(Size & Hazard)

Is the spill large or
highly hazardous?

No, manageable spill

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Call Emergency Response Team

Contain the Spill
(Use inert absorbent material)

Collect Absorbed Material
into a labeled waste container

Decontaminate the Area

Dispose of Waste according to
Institutional/Local Regulations

Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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